2-((2-(3-(4-methoxyphenyl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-6-propylpyrimidin-4(3H)-one

• IUPAC Name: 2-[2-[5-(4-methoxyphenyl)-3-(4-methylphenyl)-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-4-propyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C26H28N4O3S/c1-4-5-20-14-24(31)28-26(27-20)34-16-25(32)30-23(19-8-6-17(2)7-9-19)15-22(29-30)18-10-12-21(33-3)13-11-18/h6-14,23H,4-5,15-16H2,1-3H3,(H,27,28,31)
• InChI Key: POQUCOZEXVUTIC-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)NC(=N1)SCC(=O)N2C(CC(=N2)C3=CC=C(C=C3)OC)C4=CC=C(C=C4)C
• Molecular Formula: C26H28N4O3S
• Molecular Weight: 476.6 g/mol

Description

2-((2-(3-(4-methoxyphenyl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-6-propylpyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C26H28N4O3S and its molecular weight is 476.6. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Several studies have focused on the synthesis and characterization of compounds similar to the one . For example, Mahmoud et al. (2017) detailed the synthesis of pyrazolopyranopyrimidinones and pyrazolopyranopyrimidines, expecting them to possess significant chemical and pharmacological activities. Their structures were elucidated using spectroscopic data and elemental analysis (Mahmoud, El‐Bordany, & Elsayed, 2017). Similarly, Patel et al. (2013) prepared derivatives with properties relevant to cancer and HIV research, confirmed through spectral data and evaluated for their antimicrobial activity (Patel, Gor, Patel, Shah, & Maninagar, 2013).

Pharmacological Evaluation

Compounds synthesized from similar chemical structures have been evaluated for their pharmacological potential. Kaping et al. (2016) described an efficient synthesis method for pyrazolopyrimidine derivatives, which were then screened for anti-inflammatory and anti-cancer activities, showing promising results (Kaping, Kalita, Sunn, Singha, & Vishwakarma, 2016).

Antimicrobial and Anticancer Activities

The antimicrobial and anticancer activities of synthesized products have been a significant focus of research. Viji et al. (2020) conducted molecular docking and quantum chemical calculations on a similar molecule, revealing its potential in antimicrobial and anticancer applications (Viji, Balachandran, Babiyana, Narayana, & Saliyan, 2020). Another study by Shehab, Abdellattif, & Mouneir (2018) synthesized novel derivatives and tested them for anti-inflammatory and antioxidant activities, indicating their potential in chemotherapeutic applications (Shehab, Abdellattif, & Mouneir, 2018).

Corrosion Inhibition

Research also extends into the field of corrosion inhibition, where Singh, Singh, & Quraishi (2016) investigated thiopyrimidine derivatives, including similar structures, as effective corrosion inhibitors for mild steel in hydrochloric acid, demonstrating their utility beyond biomedical applications (Singh, Singh, & Quraishi, 2016).